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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance and properties of two high-
performance benzimidazolone pigments: Pigment Orange 62 (PO 62) and Pigment Orange 36
(PO 36). The information presented is collated from various technical sources to assist in the
selection of the appropriate pigment for specific research and development applications.

Chemical and Physical Properties

Both Pigment Orange 62 and Pigment Orange 36 belong to the benzimidazolone class of
organic pigments, known for their excellent stability and performance.[1] While they share a
common core structure, their specific chemical compositions lead to distinct physical and
chromatic characteristics.

Below is a summary of their key chemical and physical properties:
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Property Pigment Orange 62 Pigment Orange 36
Chemical Class Benzimidazolone Benzimidazolone[2][3]
C.l. Name Pigment Orange 62 Pigment Orange 36[2][3]
C.I. Number 11775 11780[2][4]

CAS Number 52846-56-7 12236-62-3[2][3]
Molecular Formula C17H14N6Os C17H13CIN6Os[5][6]
Density (g/cm?3) ~1.52 1.50 - 1.70[2][4]

Specific Surface Area (m?2/g) 12 14 - 26[2][4]

Oil Absorption ( g/100g ) Not specified 35 - 55[2][3]

Disclaimer:The data presented in this guide is compiled from various sources. Direct
comparison may be limited as testing conditions and methodologies might differ between

sources.

Performance Characteristics

The performance of a pigment is critical for its application. Key performance indicators include
lightfastness, heat stability, and resistance to various environmental factors.
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Performance Attribute Pigment Orange 62 Pigment Orange 36
Lightfastness (Blue Wool -

Scale, 1-8) Not specified 7 - 8[2][4][5]

Weather Fastness (1-5) Not specified 5[2][4]

Heat Stability (°C) Not specified 160 - 240[2][3]

Acid Resistance (1-5) Not specified 5[2][41[5]

Alkali Resistance (1-5) Not specified 5[2][4][5]

Water Resistance (1-5) Not specified 5[4]

Oil Resistance (1-5) Not specified 4[4]

Alcohol Resistance (1-5) Not specified 5[4]

Pigment Orange 36 is consistently reported to have excellent lightfastness and weather
resistance, making it suitable for demanding applications such as automotive coatings.[3][6][7]
[8] It also exhibits good rheological properties, allowing for high pigment concentrations without
negatively impacting gloss.[7][8]

Pigment Orange 62 is described as a yellowish-orange pigment with good rheology, which
also allows for higher pigment concentrations without affecting gloss.[9] It is often
recommended for high-end coatings, including automotive (OEM) and agricultural machinery
applications.[9]

Chromatic Properties

The key visual difference between the two pigments lies in their shade. Pigment Orange 62 is
consistently described as a yellowish-orange, while Pigment Orange 36 is characterized as a
reddish-orange.[1][9] This difference in hue is a critical factor in color matching and formulation.

Applications

Both pigments are versatile and find use in a range of applications, primarily in coatings,
plastics, and inks.
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Pigment Orange 62:

High-end coatings (automotive OEM, agricultural machinery)[9]

Hard PVC[9]

PP pulp coloring[9]

Offset printing and water-based letterpress printing ink[9]

Pigment Orange 36:

Automotive paints (OEM and refinishes)[3][7][8]

Industrial coatings[6]

Plastics (PVC, HDPE)[7]

Packaging inks[7]

Unsaturated polyester[7][8]

Experimental Protocols

The evaluation of pigment properties is governed by standardized testing methods to ensure
consistency and comparability of results. Key experimental protocols include:

Lightfastness Testing: This is often determined using the Blue Wool Scale in accordance with
standards such as ISO 105-B01 or ASTM D4303. In this method, the pigmented sample is
exposed to a standardized light source (e.g., a xenon arc lamp) alongside a set of blue wool
standards with known fading characteristics. The lightfastness is rated on a scale of 1 to 8, with
8 being the most lightfast.

Heat Stability Testing: The thermal stability of pigments can be assessed using methods like
ISO 787-21. A sample of the pigment dispersed in a specific medium is heated to various
temperatures for a defined period. The temperature at which a significant color change occurs
determines the heat stability.
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Weather Fastness Testing: This evaluates the pigment's resistance to outdoor exposure. ASTM
D4587 (QUV accelerated weathering) or ASTM G155 (xenon arc) are common standards.
Samples are exposed to cycles of UV light, moisture, and temperature changes to simulate
outdoor conditions. The change in color and other properties is then evaluated.

Chemical Resistance Testing: The resistance to acids, alkalis, and other chemicals is typically
determined by spot tests. A small amount of the chemical is placed on a dried, pigmented film,
and after a specified time, the area is washed and examined for any changes in color or
appearance, as generally outlined in ASTM D1308.

Visualizations
Chemical Structures

The following diagrams illustrate the chemical structures of Pigment Orange 62 and Pigment
Orange 36.

Caption: Chemical structure of Pigment Orange 62.

Caption: Chemical structure of Pigment Orange 36.

Experimental Workflow for Pigment Evaluation

The following diagram outlines a general workflow for the evaluation of pigment performance
characteristics.
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Caption: A generalized workflow for evaluating pigment performance.

Conclusion

Both Pigment Orange 62 and Pigment Orange 36 are high-performance benzimidazolone

pigments with excellent properties suitable for demanding applications. The primary

distinguishing factor is their hue, with PO 62 offering a yellowish-orange and PO 36 a reddish-

orange shade. Pigment Orange 36 is well-documented for its exceptional light and weather

fastness. The choice between these two pigments will ultimately depend on the specific color

requirements and performance needs of the intended application. For critical applications, it is

recommended to conduct in-house testing under specific formulation and end-use conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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